N-(4-Bromophenethyl)acetamide
Cat. No. B2380589
M. Wt: 242.116
InChI Key: KPVUOSUNLUOQNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07985753B2
Procedure details
In close analogy to the procedure described above, 2-(4-bromo-phenyl)-ethylamine is reacted with acetic anhydride to provide the title compound.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][CH2:9][NH2:10])=[CH:4][CH:3]=1.[C:11](OC(=O)C)(=[O:13])[CH3:12]>>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][CH2:9][NH:10][C:11](=[O:13])[CH3:12])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
|
|
Smiles
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BrC1=CC=C(C=C1)CCN
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)CCNC(C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
